4-Fluoro-3-isopropyl-1H-indole
Overview
Description
4-Fluoro-3-isopropyl-1H-indole is a derivative of indole, a heterobicyclic compound . It is a fluorinated heterocyclic building block used as a synthesis intermediate for APIs and dyes in applications of drug discovery and photonics . The molecular formula of this compound is C11H12FN .
Synthesis Analysis
The synthesis of 1,2,3-trisubstituted indoles, such as 4-Fluoro-3-isopropyl-1H-indole, can be achieved through a one-pot, three-component protocol based on a Fischer indolisation–indole N-alkylation sequence . This procedure is rapid, operationally straightforward, generally high yielding, and uses readily available building blocks like aryl hydrazines, ketones, and alkyl halides .Molecular Structure Analysis
The molecular structure of 4-Fluoro-3-isopropyl-1H-indole consists of a benzene ring fused with a five-membered nitrogen-containing pyrrole ring . The molecular weight of this compound is 177.22 .Physical And Chemical Properties Analysis
The physical and chemical properties of 4-Fluoro-3-isopropyl-1H-indole are not extensively detailed in the search results. The molecular formula of this compound is C11H12FN, and it has a molecular weight of 177.22 .Scientific Research Applications
Antiviral Activity
Indole derivatives have been found to possess antiviral activity . For instance, 6-Amino-4-substitutedalkyl-1H-indole-2-substituted-carboxylate derivatives have been reported as antiviral agents . They showed inhibitory activity against influenza A .
Anti-inflammatory Activity
Indole derivatives also exhibit anti-inflammatory properties . Benzothiazole containing benzene sulphonamide and carboxamide were prepared and evaluated for their in vivo anti-inflammatory activities .
Anticancer Activity
Indole derivatives have shown potential in the field of cancer research . They have been found to bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives for cancer treatment .
Anti-HIV Activity
Indole derivatives have been found to possess anti-HIV activity . This makes them a valuable area of study for potential treatments for HIV .
Antioxidant Activity
Indole derivatives have been found to possess antioxidant activity . This property can be useful in the development of treatments for diseases caused by oxidative stress .
Antimicrobial Activity
Indole derivatives have been found to possess antimicrobial activity . This makes them a potential area of study for the development of new antimicrobial drugs .
Safety and Hazards
While specific safety and hazard information for 4-Fluoro-3-isopropyl-1H-indole is not available, general safety measures for handling similar compounds include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, and using personal protective equipment .
Future Directions
Indole derivatives, including 4-Fluoro-3-isopropyl-1H-indole, have diverse biological activities and immense potential to be explored for newer therapeutic possibilities . They are considered “privileged structures” in pharmaceutical chemistry due to their high-affinity binding to many receptors . Therefore, the development of new synthetic methods and the exploration of their biological potential are promising future directions .
Mechanism of Action
Target of Action
It is known that indole derivatives, which include 4-fluoro-3-isopropyl-1h-indole, bind with high affinity to multiple receptors . This suggests that 4-Fluoro-3-isopropyl-1H-indole may interact with a variety of biological targets.
Mode of Action
Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that 4-Fluoro-3-isopropyl-1H-indole may interact with its targets in a way that modulates these biological processes.
Biochemical Pathways
Indole derivatives are known to have diverse biological activities and therapeutic possibilities . This suggests that 4-Fluoro-3-isopropyl-1H-indole may influence a variety of biochemical pathways, leading to downstream effects that contribute to its biological activity.
Result of Action
Given the broad spectrum of biological activities associated with indole derivatives , it is likely that 4-Fluoro-3-isopropyl-1H-indole has a range of effects at the molecular and cellular level.
properties
IUPAC Name |
4-fluoro-3-propan-2-yl-1H-indole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12FN/c1-7(2)8-6-13-10-5-3-4-9(12)11(8)10/h3-7,13H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IGSHJUARCAZISO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CNC2=C1C(=CC=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12FN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluoro-3-isopropyl-1H-indole | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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